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Compound of Interest

Compound Name: AMG28

Cat. No.: B10830891 Get Quote

For researchers, scientists, and drug development professionals handling AMG28, a multi-

kinase inhibitor, the proper disposal is a critical component of laboratory safety and

environmental responsibility.[1] While specific disposal guidelines for AMG28 are not readily

available, a cautious approach aligned with general laboratory chemical waste procedures is

essential. This guide provides a comprehensive, step-by-step approach to the disposal of

AMG28, emphasizing safety and compliance.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department

before proceeding with any disposal protocol. This guide is intended as a general framework

and not a substitute for institutional and regulatory compliance.

Immediate Safety and Handling
Prior to any disposal procedure, ensure that appropriate Personal Protective Equipment (PPE)

is worn. Even if a substance is not officially classified as hazardous, direct contact should

always be avoided.
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Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side

shields or goggles.

Protects against accidental

splashes.

Skin Protection

Nitrile or other chemical-

resistant gloves. A standard

lab coat is also recommended.

Prevents direct skin contact

with the chemical.

Respiratory Protection

Generally not required for

small quantities in a well-

ventilated area. If handling

powders or creating aerosols,

a dust mask or respirator may

be necessary.

Avoids inhalation of any

airborne particles.

General Hygiene

Wash hands thoroughly after

handling. Avoid eating,

drinking, or smoking in the

laboratory area.

Prevents accidental ingestion

and contamination.

Step-by-Step Disposal Protocol for AMG28
Based on general best practices for non-hazardous chemical waste, the following steps should

be taken for the disposal of AMG28.

Classification and Segregation: Treat AMG28 as a chemical waste product. Do not mix it

with other waste streams unless explicitly approved by your EHS office.[2][3] It is crucial to

segregate non-hazardous waste from hazardous waste to prevent cross-contamination and

ensure proper disposal routes.[3]

Containerization:

Use a designated, leak-proof, and chemically compatible waste container.[4]

The container must be clearly labeled as "Chemical Waste" and include the full chemical

name ("AMG28").[2]

Keep the container securely closed when not in use.[4]
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Collection of Waste:

Solid Waste: Collect any solid AMG28 waste, including contaminated consumables like

weighing paper or pipette tips, in the designated waste container.

Liquid Waste: For solutions containing AMG28, pour the waste into the designated liquid

waste container. Do not dispose of chemical waste down the drain unless explicitly

permitted by your institution's EHS for specific non-hazardous materials.[5]

Empty Containers: Original containers of AMG28 should be triple-rinsed with an

appropriate solvent.[4] The rinsate must be collected and disposed of as chemical waste.

[4] After rinsing, the container labels should be defaced or removed before disposal in the

regular trash.[5]

Storage:

Store the waste container in a designated and secure area within the laboratory, away

from general work areas.

Ensure the storage area has secondary containment to control any potential leaks.[4]

Final Disposal:

Once the waste container is full, arrange for its collection by your institution's EHS or a

licensed waste disposal service.[2][6]

Follow all institutional procedures for waste pickup requests.

Experimental Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of AMG28.
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Caption: Workflow for the proper disposal of AMG28.
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While a Safety Data Sheet for a similarly named compound, AMG 2850, indicates it is not

classified as a hazardous substance, it is crucial to handle all laboratory chemicals with a high

degree of caution. The overriding principle is that no laboratory activity, including disposal,

should commence without a clear plan that adheres to institutional and regulatory standards.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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